molecular formula C12H7F3O2S B8684430 5-[2-(Trifluoromethoxy)phenyl]thiophene-2-carbaldehyde CAS No. 675596-29-9

5-[2-(Trifluoromethoxy)phenyl]thiophene-2-carbaldehyde

Cat. No.: B8684430
CAS No.: 675596-29-9
M. Wt: 272.24 g/mol
InChI Key: OATAAIVPIAUIQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-[2-(Trifluoromethoxy)phenyl]thiophene-2-carbaldehyde is a useful research compound. Its molecular formula is C12H7F3O2S and its molecular weight is 272.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

675596-29-9

Molecular Formula

C12H7F3O2S

Molecular Weight

272.24 g/mol

IUPAC Name

5-[2-(trifluoromethoxy)phenyl]thiophene-2-carbaldehyde

InChI

InChI=1S/C12H7F3O2S/c13-12(14,15)17-10-4-2-1-3-9(10)11-6-5-8(7-16)18-11/h1-7H

InChI Key

OATAAIVPIAUIQW-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C2=CC=C(S2)C=O)OC(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-trifluoromethoxy-1-bromobenzene (0.21 mL) and 5-formyl-2-thiophene boronic acid (0.23 g) in DME (11 mL) were added Pd(OAc)2 (0.014 g) and Ph3P (0.033 g) followed by 2M sodium carbonate (1 mL) and water (1 mL). The mixture was stirred at rt for 3 h. The reaction was diluted with ethylacetate (20 mL) and washed with water and brine, and then dried (sodium sulfate). The crude product was purified by flash-chromatography using acetone-hexanes (1:4) to give the desired 5-(2-trifluoromethoxyphenyl)thiophene-2-aldehyde as an oil [MS data: m/e 273 (M+1)+]. The aldehyde (0.15 g), thus obtained, was then condensed with 2,4-thiazolidine-2,4-dione in the presence of benzoic acid and piperidine under the conditions described in EXAMPLE 5 to give the title compound 5-(5-(2-trifluoromethoxyphenyl)thienylidene)thiazolidine-2,4-dione.
Quantity
0.21 mL
Type
reactant
Reaction Step One
Quantity
0.23 g
Type
reactant
Reaction Step One
Name
Quantity
0.033 g
Type
reactant
Reaction Step One
Name
Quantity
11 mL
Type
solvent
Reaction Step One
Quantity
0.014 g
Type
catalyst
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Three
Name
Quantity
1 mL
Type
solvent
Reaction Step Four

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